Cas no 88430-87-9 (Benzene, 1-methyl-4-[[(phenylmethyl)sulfonyl]methyl]-)

• Product Name: Benzene, 1-methyl-4-[[(phenylmethyl)sulfonyl]methyl]-
• CAS No: 88430-87-9
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 633085
• PubChem ID: 20137381
• Update Time: 2025-04-19

Benzene, 1-methyl-4-[[(phenylmethyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[[(phenylmethyl)sulfonyl]methyl]-
• 1-(benzylsulfonylmethyl)-4-methylbenzene
• 1-Methyl-4-[(phenylmethanesulfonyl)methyl]benzene
• SCHEMBL9820153
• p-methylbenzyl benzyl sulfone
• 88430-87-9
• DTXSID40602880

• Inchi： 1S/C15H16O2S/c1-13-7-9-15(10-8-13)12-18(16,17)11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： YJYBSQIBOBGPHM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 260.08710092g/mol
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų